Cas no 877264-92-1 (Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-2-methyl-4-(2-naphthalenyl)-)

Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-2-methyl-4-(2-naphthalenyl)- structure
877264-92-1 structure
Product Name:Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-2-methyl-4-(2-naphthalenyl)-
CAS No:877264-92-1
MF:C20H18BrN
MW:352.267624378204
CID:1912002
PubChem ID:44546741
Update Time:2025-04-21

Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-2-methyl-4-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-2-methyl-4-(2-naphthalenyl)-
    • SCHEMBL12573229
    • 877264-92-1
    • 7-bromo-2-methyl-4-(naphthalen-2-yl)-1,2,3,4-tetrahydroisoquinoline
    • DB-170110
    • SCHEMBL1120135
    • OXJZKEGOYJVBNM-UHFFFAOYSA-N
    • 7-Bromo-1,2,3,4-tetrahydro-2-methyl-4-(2-naphthalenyl)isoquinoline
    • Inchi: 1S/C20H18BrN/c1-22-12-17-11-18(21)8-9-19(17)20(13-22)16-7-6-14-4-2-3-5-15(14)10-16/h2-11,20H,12-13H2,1H3
    • InChI Key: OXJZKEGOYJVBNM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CN(C)CC2C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 351.06226Da
  • Monoisotopic Mass: 351.06226Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 3.2Ų

Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-2-methyl-4-(2-naphthalenyl)- Related Literature

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